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Abstract
Catheter-associated urinary tract infections (CAUTIs) represent one of the most common

healthcare-associated infections (HAIs), posing a significant threat to patient safety and a

substantial economic burden on healthcare systems worldwide.[1][2] These infections are

intrinsically linked to the use of indwelling urinary catheters, which facilitate the entry of

microorganisms into the urinary tract and promote the formation of drug-resistant biofilms.[3][4]

This technical guide provides a comprehensive overview of the epidemiology of CAUTIs,

including incidence, prevalence, and key risk factors. It details the common causative

pathogens and their antimicrobial resistance patterns. Furthermore, this guide outlines

established experimental protocols for the study of CAUTIs and presents critical signaling

pathways involved in their pathogenesis.

Introduction
A catheter-associated urinary tract infection (CAUTI) is defined as a urinary tract infection

where an indwelling urinary catheter was in place for more than two calendar days on the date

of the event.[3] CAUTIs are a major cause of morbidity, mortality, and increased healthcare

costs.[2][5] The presence of a catheter disrupts the natural flushing mechanism of the urinary

tract and provides a surface for bacterial adhesion and biofilm formation, which are central to

the pathogenesis of these infections.[3][4][6] Understanding the epidemiology and underlying
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mechanisms of CAUTIs is crucial for the development of effective prevention and treatment

strategies.

Epidemiology of CAUTIs
The incidence and prevalence of CAUTIs can vary depending on the patient population,

healthcare setting, and geographic location. However, it is consistently reported as one of the

most frequent HAIs.[7]

Incidence and Prevalence
In the United States, urinary tract infections are the most common type of HAI, with a significant

proportion being catheter-associated.[8] National data from acute care hospitals have shown

pooled mean CAUTI rates ranging from 3.1 to 7.5 infections per 1,000 catheter-days.[8] A 2025

study reported a CAUTI rate of 0.51 per 1000 urinary catheter days in a tertiary care hospital.

[9] In intensive care units (ICUs), the incidence is notably higher, with a meta-analysis reporting

a total weighted CAUTI incidence of 7.78 per 1,000 catheter days.[10] A recent report from the

CDC indicated an 11% decrease in the overall CAUTI standardized infection ratio (SIR)

between 2022 and 2023.[11]

Table 1: Incidence and Prevalence of CAUTIs in Various Settings

Healthcare Setting Incidence/Prevalence Source

Acute Care Hospitals
3.1-7.5 infections per 1,000

catheter-days
[8]

Tertiary Care Hospital (2021-

2023)

0.51 per 1,000 urinary catheter

days
[9]

Intensive Care Units (ICUs)
7.78 per 1,000 catheter days

(weighted incidence)
[10]

Long-Term Care Facilities
~5% of residents have

indwelling catheters
[8]

Hospitalized Patients (Overall)
Average incidence of 13.79 per

1000 catheter days
[1]
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Risk Factors
The primary risk factor for developing a CAUTI is the prolonged use of a urinary catheter.[7][12]

The daily risk of acquiring a CAUTI increases by 3% to 7% for each day the catheter remains in

place.[13] Other significant risk factors have been identified and are summarized in the table

below.

Table 2: Key Risk Factors for Developing CAUTIs

Risk Factor Description Source(s)

Prolonged Catheterization

The most significant risk factor;

the daily risk of bacteriuria is 3-

10%.

[7][8][12][13]

Female Sex
Shorter urethra increases

susceptibility to bacterial entry.
[1][3][12][13]

Older Age

Often associated with

comorbidities and a weakened

immune system.

[2]

Diabetes Mellitus

Compromised immune function

and glucosuria can promote

bacterial growth.

[1][2][3]

Breaks in Closed Drainage

System

Allows for the entry of

microorganisms into the

system.

[3]

Improper Catheter Care

Suboptimal aseptic techniques

during insertion and

maintenance.

[3]

Comorbidities

Conditions such as paraplegia

and cerebrovascular disease

increase risk.

[12]

Common Pathogens and Antimicrobial Resistance
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A variety of microorganisms can cause CAUTIs, with a predominance of Gram-negative

bacteria. The distribution of these pathogens can vary, but some are consistently reported as

the primary causative agents.

Predominant Uropathogens
Escherichia coli is the most frequently isolated pathogen in both community-acquired and

catheter-associated UTIs.[2][6][14] Other common pathogens include Candida species,

Enterococcus species, Pseudomonas aeruginosa, and Klebsiella pneumoniae.[6][8][10]

Table 3: Common Pathogens Associated with CAUTIs

Pathogen Prevalence (%) Source(s)

Escherichia coli 21.4 - 34.14% [2][6][8]

Candida spp. 21.0 - 27.4% [2][8][10]

Enterococcus spp. 14.9 - 15.0% [8][10]

Pseudomonas aeruginosa 10.0% [8]

Klebsiella pneumoniae 7.7 - 34.14% [2][8]

Enterobacter spp. 4.1% [8]

Antimicrobial Resistance
A concerning trend in the epidemiology of CAUTIs is the increasing prevalence of antimicrobial

resistance among the causative pathogens.[2][10] Biofilm formation on the catheter surface

significantly contributes to this resistance by protecting the bacteria from antibiotics.[14] Studies

have shown high rates of resistance to commonly prescribed antibiotics such as ampicillin and

ciprofloxacin among E. coli isolates from CAUTIs.[10] Pathogens causing CAUTIs have been

found to be more frequently resistant to antibiotics compared to those causing non-catheter-

associated UTIs.[15][16]

Pathogenesis of CAUTIs
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The development of a CAUTI is a multi-step process that begins with the introduction of

microorganisms into the urinary tract and culminates in the formation of a resilient biofilm on

the catheter surface.

Bacterial Entry and Adhesion
Bacteria can enter the urinary tract through two main routes: extraluminally, by migrating from

the periurethral area along the outside of the catheter, or intraluminally, through contamination

of the catheter drainage bag or the catheter-drainage tube junction.[3] Once in the bladder,

bacteria adhere to the catheter surface, which is often coated with a conditioning film of host-

derived proteins like fibrinogen.[4][6]

Biofilm Formation
Biofilm formation is a critical step in the pathogenesis of CAUTIs.[4][14] After initial attachment,

bacteria begin to multiply and produce an extracellular polymeric substance (EPS) matrix. This

matrix encases the bacterial community, protecting it from the host immune response and

antimicrobial agents.[4][6] The biofilm matures over time, and bacteria can detach from it to

cause a planktonic infection in the urine or ascend to the kidneys.[3] For some pathogens, like

Proteus mirabilis, the production of urease leads to the formation of crystalline biofilms, which

can obstruct the catheter.[17]

Initial Events Biofilm Development

Infection and Complications

Catheter Insertion Conditioning Film Formation Bacterial Adhesion Microcolony Formation EPS Production Mature Biofilm

Planktonic Cell Dispersal

Catheter Obstruction
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Figure 1. Pathogenesis of Catheter-Associated Urinary Tract Infection.

Host Immune Response

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.jove.com/t/67966/an-vitro-bladder-model-catheter-associated-urinary-tract
https://pmc.ncbi.nlm.nih.gov/articles/PMC12617663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3502987/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12617663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5755510/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12617663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3502987/
https://www.jove.com/t/67966/an-vitro-bladder-model-catheter-associated-urinary-tract
https://www.researchgate.net/publication/279457370_A_novel_rat_model_of_catheter-associated_urinary_tract_infection
https://www.benchchem.com/product/b12378306?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The insertion of a urinary catheter and subsequent bacterial colonization trigger an innate

immune response in the bladder.[6] Bladder epithelial cells recognize bacterial components

through pattern recognition receptors like Toll-like receptors (TLRs), leading to the production of

pro-inflammatory cytokines and chemokines.[18][19] This results in the recruitment of

neutrophils to the site of infection in an attempt to clear the bacteria.[19] However, the biofilm

provides a protective barrier for the bacteria, making them resistant to phagocytosis and other

immune clearance mechanisms.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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